![molecular formula C11H12ClNO3 B2400230 2-Chloro-4-oxo-4,6,7,8,9,10-hexahydropyrido[1,2-a]azepine-1-carboxylic acid CAS No. 1707586-53-5](/img/structure/B2400230.png)
2-Chloro-4-oxo-4,6,7,8,9,10-hexahydropyrido[1,2-a]azepine-1-carboxylic acid
Overview
Description
“2-Chloro-4-oxo-4,6,7,8,9,10-hexahydropyrido[1,2-a]azepine-1-carboxylic acid” is a chemical compound with the molecular formula C11H12ClNO3 and a molecular weight of 241.67 . It is available for research use and can be purchased from various suppliers .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: C1CCC2=C(C(=CC(=O)N2CC1)Cl)C(=O)O . This notation provides a way to represent the structure using ASCII strings.Scientific Research Applications
Bioactive Properties and Pharmaceutical Applications
Carboxylic acids have been studied for their various bioactive properties, including antimicrobial, antiviral, and anti-inflammatory effects. For example, chlorogenic acid, a phenolic compound found in many plants, exhibits antioxidant, anti-inflammatory, antilipidemic, antidiabetic, and antihypertensive activities. It has been suggested for the prevention and treatment of metabolic syndrome and associated disorders (Jesús Santana-Gálvez, L. Cisneros-Zevallos, D. A. Jacobo-Velázquez, 2017).
Environmental Applications
Carboxylic acids play a significant role in environmental science, especially in the treatment of wastewater and the study of atmospheric aerosols. For instance, the treatment options for reclaiming wastewater produced by the pesticide industry involve removing toxic pollutants, including various carboxylic acids (L. Goodwin, I. Carra, P. Campo, A. Soares, 2018). This highlights the importance of understanding the chemical properties and interactions of carboxylic acids in environmental contexts.
Material Science and Chemistry
In the field of material science, carboxylic acids are investigated for their potential in creating new materials and coatings. The phosphonic acid group, for example, is used for its coordination or supramolecular properties, making it useful for designing supramolecular materials, functionalizing surfaces, and creating bioactive compounds (C. M. Sevrain, M. Berchel, H. Couthon, P. Jaffrès, 2017).
Mechanism of Action
Target of Action
Similar compounds have been found to target hiv-1 integrase , suggesting potential antiviral activity.
Mode of Action
Related compounds have been identified as strand transfer inhibitors, which prevent the integration of the viral dna into the host genome .
Biochemical Pathways
Based on the potential target of hiv-1 integrase, it may interfere with the viral replication process .
Result of Action
If it acts as a strand transfer inhibitor like related compounds , it could potentially prevent the replication of certain viruses.
properties
IUPAC Name |
2-chloro-4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO3/c12-7-6-9(14)13-5-3-1-2-4-8(13)10(7)11(15)16/h6H,1-5H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLBIYBHBWAHEEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C(=CC(=O)N2CC1)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-oxo-4,6,7,8,9,10-hexahydropyrido[1,2-a]azepine-1-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-ethoxy-3,5-dimethyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide](/img/structure/B2400148.png)
![methyl (2Z)-3-(1,3-benzodioxol-5-ylamino)-2-[(4-methoxyphenyl)sulfonyl]acrylate](/img/structure/B2400153.png)
![2-[[1-[(E)-2-(3-Chlorophenyl)ethenyl]sulfonylpiperidin-3-yl]methylamino]acetic acid;hydrochloride](/img/structure/B2400154.png)
![3-(4-ethylphenyl)-1-[3-(trifluoromethyl)benzyl][1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2400158.png)
![2-Chloro-N-[2,6-di(propan-2-yl)phenyl]propanamide](/img/structure/B2400161.png)
![1-(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone](/img/structure/B2400165.png)
![[3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol](/img/structure/B2400167.png)
![3-(4-methoxyphenyl)-5-(3-nitrophenyl)-2-(o-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione](/img/structure/B2400168.png)